Cas no 1339592-63-0 (4-(3,4-difluorophenyl)azetidin-2-one)

• Product Name: 4-(3,4-difluorophenyl)azetidin-2-one
• CAS No: 1339592-63-0
• MF: C₉H₇F₂NO
• MW: 183.154789209366
• CID: 5857910
• PubChem ID: 64665569
• Update Time: 2025-06-07

4-(3,4-difluorophenyl)azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinone, 4-(3,4-difluorophenyl)-
• 4-(3,4-difluorophenyl)azetidin-2-one
• EN300-1278270
• 1339592-63-0
• AKOS013992208
• CS-0349353

• Inchi： 1S/C9H7F2NO/c10-6-2-1-5(3-7(6)11)8-4-9(13)12-8/h1-3,8H,4H2,(H,12,13)
• InChI Key： ZNILBMZLBVEOCF-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=C(F)C(F)=C2)CC1=O

Computed Properties

• Exact Mass: 183.04957017g/mol
• Monoisotopic Mass: 183.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.345±0.06 g/cm3(Predicted)
• Boiling Point: 341.1±42.0 °C(Predicted)
• pka: 14.40±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams

Additional information on 4-(3,4-difluorophenyl)azetidin-2-one

Introduction to 4-(3,4-difluorophenyl)azetidin-2-one (CAS No. 1339592-63-0)

4-(3,4-difluorophenyl)azetidin-2-one (CAS No. 1339592-63-0) is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its unique structural features, characterized by a fused azetidinone ring system with a 3,4-difluorophenyl substituent, make it a promising candidate for the development of novel therapeutic agents. This compound belongs to the broader class of azetidinones, which are known for their diverse biological activities and potential applications in drug discovery.

The 3,4-difluorophenyl moiety in the molecular structure of this compound introduces fluorine atoms at the para and ortho positions of the phenyl ring. Fluorine atoms are strategically incorporated into pharmaceutical molecules due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. The presence of these fluorine atoms in 4-(3,4-difluorophenyl)azetidin-2-one enhances its potential as a bioactive scaffold, making it an attractive target for further investigation.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 4-(3,4-difluorophenyl)azetidin-2-one and biological targets. Studies have shown that the fluorinated aromatic ring can engage in specific hydrogen bonding and hydrophobic interactions with proteins, which is crucial for designing molecules with high binding affinity. This has opened up new avenues for developing small-molecule inhibitors targeting various disease-related pathways.

In the realm of medicinal chemistry, azetidinones have been extensively explored for their antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of 4-(3,4-difluorophenyl)azetidin-2-one aligns well with these pharmacophoric requirements. For instance, modifications at the azetidinone core can fine-tune its biological activity by influencing receptor binding or enzyme inhibition. The incorporation of fluorine atoms further enhances its potential as a drug candidate by improving its metabolic stability and reducing susceptibility to degradation by enzymatic processes.

One of the most compelling aspects of 4-(3,4-difluorophenyl)azetidin-2-one is its versatility in serving as a building block for more complex drug molecules. Researchers have leveraged its scaffold to design derivatives with enhanced pharmacological profiles. For example, recent studies have demonstrated that replacing the hydrogen atoms on the azetidinone ring with other functional groups can lead to compounds with improved solubility and bioavailability. These derivatives are being evaluated for their efficacy in preclinical models of cancer and inflammatory diseases.

The synthesis of 4-(3,4-difluorophenyl)azetidin-2-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework efficiently. The development of these synthetic routes not only facilitates access to this compound but also contributes to the broader toolkit available for medicinal chemists.

From a regulatory perspective, 4-(3,4-difluorophenyl)azetidin-2-one (CAS No. 1339592-63-0) is subject to standard guidelines governing chemical substances used in pharmaceutical research. Ensuring compliance with Good Manufacturing Practices (GMP) and other regulatory standards is essential when handling this compound in industrial or academic settings. This adherence ensures that researchers can conduct experiments reliably while maintaining safety and environmental responsibility.

The future prospects of 4-(3,4-difluorophenyl)azetidin-2-one are promising, with ongoing research exploring its potential applications in various therapeutic areas. Collaborative efforts between academia and industry are likely to drive innovation in this field, leading to the discovery of novel drugs based on this scaffold. As computational methods continue to evolve, virtual screening techniques will play an increasingly critical role in identifying promising candidates for further development.

In conclusion,4-(3,4-difluorophenyl)azetidin-2-one represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its incorporation into drug discovery pipelines holds promise for addressing unmet medical needs across multiple disease indications. Continued research and development efforts will be instrumental in realizing its full therapeutic potential.